Cas no 66684-61-5 (1,5-Difluoro-3-methoxy-2-nitrobenzene)

• Product Name: 1,5-Difluoro-3-methoxy-2-nitrobenzene
• CAS No: 66684-61-5
• MF: C₇H₅F₂NO₃
• MW: 189.116308927536
• MDL: MFCD11865203
• CID: 830099
• PubChem ID: 10330129
• Update Time: 2025-05-25

1,5-Difluoro-3-methoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Difluoro-3-methoxy-2-nitrobenzene
• 1,5-DIFLUORO-3-METHOXY-2-NITRO-BENZENE
• 2-Nitro-3,5-difluoroanisole
• 3,5-Difluoro-2-nitroanisole
• 4,6-difluoro-2-methoxynitrobenzene
• 2,4-Difluoro-6-methoxynitrobenzene
• AK136293
• Benzene, 1,5-difluoro-3-methoxy-2-nitro-
• 1,5-Difluoro-3-methoxy-2-nitro-benz
• KSC496O4D
• 3,5 difluoro-2-nitro-anisole
• 3,5-difluoro-2-nitro-anisole
• DXEGOHULGVHKCT-UHFFFAOYSA-N
• SBB090894
• PC7672
• CL8236
• RTX-0
• SCHEMBL972269
• DTXSID50438172
• AC-28594
• MFCD11865203
• CS-0097034
• AS-8775
• A856482
• AKOS022171792
• 66684-61-5
• 1.5-Difluoro-3-methoxy-2-nitrobenzene
• SY022968
• 4,6-Difluoro-2-methoxynitrobenzene;

• MDL： MFCD11865203
• Inchi： 1S/C7H5F2NO3/c1-13-6-3-4(8)2-5(9)7(6)10(11)12/h2-3H,1H3
• InChI Key： DXEGOHULGVHKCT-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1[N+](=O)[O-])OC)F

Computed Properties

• Exact Mass: 189.02374935g/mol
• Monoisotopic Mass: 189.02374935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.414
• Melting Point: No data available
• Boiling Point: 238 ºC
• Flash Point: 98 ºC
• Vapor Pressure: No data available

1,5-Difluoro-3-methoxy-2-nitrobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1,5-Difluoro-3-methoxy-2-nitrobenzene

1,5-Difluoro-3-methoxy-2-nitrobenzene (CAS No. 66684-61-5): A Versatile Intermediate in Modern Organic Synthesis

1,5-Difluoro-3-methoxy-2-nitrobenzene (CAS No. 66684-61-5) is a highly specialized aromatic compound that has garnered significant attention in the field of organic chemistry due to its unique structural features and broad applicability. This compound, characterized by its difluoro, methoxy, and nitro substituents, serves as a critical building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular formula, C₇H₅F₂NO₃, reflects a balanced combination of reactivity and stability, making it a preferred choice for researchers and industrial chemists alike.

The 1,5-Difluoro-3-methoxy-2-nitrobenzene structure is particularly notable for its electron-withdrawing nitro group and electron-donating methoxy group, which create a polarized electronic environment. This polarity enables selective functionalization, a property highly sought after in drug discovery and material science. Recent trends in green chemistry have also highlighted the compound's potential as a substrate for catalytic transformations, aligning with the growing demand for sustainable synthetic methodologies.

In the context of pharmaceutical intermediates, 1,5-Difluoro-3-methoxy-2-nitrobenzene is often utilized in the synthesis of fluorinated APIs (Active Pharmaceutical Ingredients). Fluorination is a key strategy in modern drug design, as it enhances metabolic stability and bioavailability. Searches for "fluorinated benzene derivatives in drug development" and "nitroaromatics in medicinal chemistry" have surged in recent years, reflecting the compound's relevance to cutting-edge research. Additionally, its methoxy group offers opportunities for further derivatization, such as O-demethylation or cross-coupling reactions, which are frequently explored in academic publications and patent filings.

Beyond pharmaceuticals, 1,5-Difluoro-3-methoxy-2-nitrobenzene finds applications in agrochemicals, where its fluorine atoms contribute to the bioactivity of herbicides and pesticides. The compound's role in crop protection research is underscored by the rising interest in "fluoroaromatics in agriculture" and "nitrobenzene-based agrochemicals." Its stability under various environmental conditions makes it a reliable intermediate for formulating products with extended shelf lives.

From a synthetic chemistry perspective, the compound's reactivity has been extensively studied in nucleophilic aromatic substitution (S_NAr) reactions. The nitro group facilitates displacement of fluorine atoms by nucleophiles, a transformation widely employed in heterocyclic chemistry. Queries like "S_NAr reactions with difluoronitrobenzenes" and "methoxy-nitrobenzene derivatives in synthesis" are common among chemists seeking to optimize these processes. Furthermore, the compound's compatibility with palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, expands its utility in constructing complex molecular architectures.

The analytical characterization of 1,5-Difluoro-3-methoxy-2-nitrobenzene is well-documented, with techniques like NMR spectroscopy, HPLC, and mass spectrometry providing detailed insights into its purity and structural integrity. These methods are crucial for quality control in industrial settings, where consistency is paramount. Searches for "analytical methods for nitroaromatics" and "fluorobenzene purity testing" reflect the importance of robust analytical protocols in handling such compounds.

In summary, 1,5-Difluoro-3-methoxy-2-nitrobenzene (CAS No. 66684-61-5) is a multifaceted intermediate that bridges the gap between academic research and industrial applications. Its strategic placement of functional groups enables diverse chemical transformations, catering to the evolving needs of drug discovery, agrochemical innovation, and material science. As the scientific community continues to explore fluorinated building blocks and sustainable synthesis, this compound remains a cornerstone of modern organic chemistry.